Cas no 1824096-59-4 (6-Bromopyrazolo[1,5-a]pyridine-2-carbaldehyde)

• Product Name: 6-Bromopyrazolo[1,5-a]pyridine-2-carbaldehyde
• CAS No: 1824096-59-4
• MF: C₈H₅BrN₂O
• MW: 225.042100667953
• CID: 5797615
• PubChem ID: 129968953
• Update Time: 2025-06-30

6-Bromopyrazolo[1,5-a]pyridine-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 6-bromopyrazolo[1,5-a]pyridine-2-carbaldehyde
• 1824096-59-4
• EN300-6505531
• 6-Bromopyrazolo[1,5-a]pyridine-2-carbaldehyde

• Inchi： 1S/C8H5BrN2O/c9-6-1-2-8-3-7(5-12)10-11(8)4-6/h1-5H
• InChI Key： PFPZRKFSBBHHHP-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=CC(C=O)=NN2C=1

Computed Properties

• Exact Mass: 223.95853g/mol
• Monoisotopic Mass: 223.95853g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 34.4Ų

Additional information on 6-Bromopyrazolo[1,5-a]pyridine-2-carbaldehyde

Introduction to 6-Bromopyrazolo[1,5-a]pyridine-2-carbaldehyde (CAS No. 1824096-59-4)

6-Bromopyrazolo[1,5-a]pyridine-2-carbaldehyde, identified by its CAS number 1824096-59-4, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the pyrazolo[1,5-a]pyridine scaffold, a class of molecules known for their diverse biological activities and potential therapeutic applications. The presence of a bromine substituent at the 6-position and an aldehyde group at the 2-position enhances its utility as a key intermediate in synthetic chemistry and drug development.

The pyrazolo[1,5-a]pyridine core is a fused bicyclic system consisting of a pyrazole ring linked to a pyridine ring. This structural motif is widely recognized for its role in medicinal chemistry due to its ability to interact with various biological targets. The aldehyde functional group in this compound serves as a versatile handle for further chemical modifications, enabling the synthesis of more complex derivatives. These modifications can be tailored to enhance binding affinity, improve pharmacokinetic properties, or modulate specific biological responses.

In recent years, 6-Bromopyrazolo[1,5-a]pyridine-2-carbaldehyde has been extensively studied for its potential in the development of novel pharmaceutical agents. One of the most promising areas of research involves its application in the synthesis of small-molecule inhibitors targeting kinases and other enzymes involved in cancer progression. The bromine atom at the 6-position facilitates cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are crucial for constructing biaryl structures found in many active pharmaceutical ingredients (APIs).

Moreover, the aldehyde group at the 2-position allows for condensation reactions with various nucleophiles, including amines and hydrazines, leading to the formation of Schiff bases and other heterocyclic compounds. These derivatives have shown significant promise in preclinical studies as inhibitors of enzymes implicated in inflammatory diseases and infectious disorders. The ability to diversify the structure while retaining the core pyrazolo[1,5-a]pyridine scaffold makes this compound a valuable building block for medicinal chemists.

Recent advancements in computational chemistry have further highlighted the potential of 6-Bromopyrazolo[1,5-a]pyridine-2-carbaldehyde as a lead compound. Molecular docking studies have identified its binding interactions with target proteins, providing insights into its mechanism of action. These studies have been complemented by experimental validations using X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy, confirming the structural integrity and binding affinities of derived compounds.

The compound's relevance extends beyond oncology; it has also been explored in the context of central nervous system (CNS) disorders. Researchers have demonstrated that derivatives of 6-Bromopyrazolo[1,5-a]pyridine-2-carbaldehyde exhibit neuroprotective properties by modulating neurotransmitter receptors and ion channels. This opens up new avenues for treating neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

In addition to its therapeutic applications, 6-Bromopyrazolo[1,5-a]pyridine-2-carbaldehyde has found utility in materials science. Its heterocyclic structure and functional groups make it a suitable candidate for designing organic semiconductors and light-emitting diodes (LEDs). The bromine substituent allows for polymerization reactions, leading to the development of novel polymeric materials with enhanced electronic properties.

The synthesis of 6-Bromopyrazolo[1,5-a]pyridine-2-carbaldehyde typically involves multi-step organic transformations starting from commercially available precursors. Common synthetic routes include cyclization reactions followed by halogenation and formylation steps. Advances in green chemistry have also led to more sustainable methods for producing this compound, reducing waste generation and minimizing hazardous byproducts.

Quality control and analytical characterization are critical aspects when working with 6-Bromopyrazolo[1,5-a]pyridine-2-carbaldehyde. High-performance liquid chromatography (HPLC), gas chromatography-mass spectrometry (GC-MS), and ultraviolet-visible (UV-Vis) spectroscopy are routinely employed to ensure purity and consistency. These analytical techniques provide reliable data on chemical composition and structural confirmation.

The future prospects of 6-Bromopyrazolo[1,5-a]pyridine-2-carbaldehyde are promising, with ongoing research focusing on expanding its applications in drug discovery and material science. Collaborative efforts between academia and industry are expected to yield innovative derivatives with enhanced pharmacological profiles and industrial relevance.